N-allyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide

• IUPAC Name: 5-oxo-N-prop-2-enyl-1-sulfanylidene-4H-[1,3]thiazolo[3,4-a]quinazoline-3-carboxamide
• InChI: InChI=1S/C14H11N3O2S2/c1-2-7-15-13(19)10-11-16-12(18)8-5-3-4-6-9(8)17(11)14(20)21-10/h2-6H,1,7H2,(H,15,19)(H,16,18)
• InChI Key: KWPVXADQVYTNHL-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=C2NC(=O)C3=CC=CC=C3N2C(=S)S1
• Molecular Formula: C14H11N3O2S2
• Molecular Weight: 317.4 g/mol

Description

“N-allyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide” is a derivative of 5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline. It has been investigated in silico for its potential as a MALT1 protease inhibitor, which could be useful in the treatment of B cell lymphoma.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of “this compound” and its derivatives has been analyzed using 3D-QSAR models, drug-likeness, ADMET properties, and molecular docking. The CoMFA and CoMSIA models have been used to elaborate reliable 3D-QSAR models.

Scientific Research Applications

1. Bioactivity Prediction and Synthesis

A study by Danylchenko et al. (2016) focused on modeling the virtual library of related compounds, including 4-aryl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamides, to predict their biological activity and acute toxicity. The research aimed to identify substances with potential antineurotic activity, which could be useful for male reproductive and erectile dysfunction treatment. The synthesized compounds were classified as slightly toxic or practically non-toxic (Danylchenko, Drushlyak, & Kovalenko, 2016).

2. Antimicrobial Activity

El-Gazzar et al. (2009) investigated compounds including thiazoloquinazolines for their antimicrobial properties. The study found that these compounds exhibited significant anti-inflammatory and analgesic activities, highlighting their potential in medical applications (El-Gazzar, Youssef, Youssef, Abu‐Hashem, & Badria, 2009).

3. Antioxidant, Antimicrobial, and Antitumor Activity

Research by Kut et al. (2021) on thiazoloquinazolines, closely related to N-allyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide, indicated their promising antioxidant, antimicrobial, and antitumor activities. This study underscores the potential therapeutic applications of these compounds (Kut, Kut, Onysko, Balog, & Lendel, 2021).

Future Directions

The compound “N-allyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide” and its derivatives have been proposed for in vitro studies in the treatment of diffuse large B cell lymphoma. This suggests that future research could focus on further in vitro and in vivo studies to validate the potential of these compounds as MALT1 protease inhibitors.

Mechanism of Action

Target of Action

The primary target of N-allyl-5-oxo-1-thioxo-4,5-dihydro-1H-thiazolo[3,4-a]quinazoline-3-carboxamide is the MALT1 protease . MALT1 is a key regulator of the nuclear factor kappa B (NF-κB) signaling pathway, which plays a central role in the immune system, regulating the activation, proliferation, and development of lymphocytes .

Mode of Action

The compound interacts with the MALT1 protease, inhibiting its activity . This interaction results in the disruption of the NF-κB signaling pathway, thereby affecting the activation and proliferation of lymphocytes .

Biochemical Pathways

The inhibition of MALT1 protease affects the NF-κB signaling pathway . This pathway is crucial for the immune response, and its disruption can lead to the suppression of lymphocyte activation and proliferation .

Pharmacokinetics

The ADME properties of this compound are still under investigation. In silico studies suggest that the compound has good admet properties . This indicates that the compound may have good bioavailability, although further studies are needed to confirm this.

Result of Action

The inhibition of MALT1 protease and the subsequent disruption of the NF-κB signaling pathway can lead to the suppression of lymphocyte activation and proliferation . This can potentially be used in the treatment of conditions characterized by excessive lymphocyte activity, such as B cell lymphoma .